Cas no 1805485-65-7 (2-Bromo-5-cyano-3-formylbenzenesulfonyl chloride)

• Product Name: 2-Bromo-5-cyano-3-formylbenzenesulfonyl chloride
• CAS No: 1805485-65-7
• MF: C₈H₃BrClNO₃S
• MW: 308.53631901741
• CID: 4973610
• Update Time: 2023-08-24

2-Bromo-5-cyano-3-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-3-formylbenzenesulfonyl chloride

• Inchi： 1S/C8H3BrClNO3S/c9-8-6(4-12)1-5(3-11)2-7(8)15(10,13)14/h1-2,4H
• InChI Key： XMHLCFYLVACNRE-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC(C#N)=CC=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 1.8
• Topological Polar Surface Area: 83.4